Cas no 1780813-63-9 (3,3-Difluoro-4-methylpyrrolidine hydrochloride)

• Product Name: 3,3-Difluoro-4-methylpyrrolidine hydrochloride
• CAS No: 1780813-63-9
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD28539603
• CID: 3163216
• PubChem ID: 84716657
• Update Time: 2025-06-29

3,3-Difluoro-4-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-4-methylpyrrolidine hydrochloride
• SY100281
• 1780813-63-9
• P14084
• EN300-6488734
• AS-51989
• AKOS024125200
• 3,3-Difluoro-4-methylpyrrolidine HCl
• MFCD28539603
• Pyrrolidine, 3,3-difluoro-4-methyl-, hydrochloride (1:1)
• CS-0102311
• 3,3-difluoro-4-methylpyrrolidine;hydrochloride
• 3,3-difluoro-4-methylpyrrolidinehydrochloride
• FWC81363
• 988-767-6

• MDL： MFCD28539603
• Inchi： 1S/C5H9F2N.ClH/c1-4-2-8-3-5(4,6)7;/h4,8H,2-3H2,1H3;1H
• InChI Key： JMWSIBONXMQXLU-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC1C)F

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

3,3-Difluoro-4-methylpyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3-Difluoro-4-methylpyrrolidine hydrochloride

Introduction to 3,3-Difluoro-4-methylpyrrolidine hydrochloride (CAS No. 1780813-63-9) in Modern Chemical and Pharmaceutical Research

3,3-Difluoro-4-methylpyrrolidine hydrochloride, identified by the CAS number 1780813-63-9, is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motifs—specifically the presence of two fluorine atoms at the 3-position and a methyl group at the 4-position of the pyrrolidine ring—has emerged as a versatile scaffold for the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in both preclinical and clinical research settings.

The incorporation of fluorine atoms into heterocyclic structures like pyrrolidine is a well-established strategy in drug design due to the atoms' ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, 3,3-difluoro-4-methylpyrrolidine hydrochloride leverages these attributes to exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. Recent studies have highlighted its potential in inhibiting specific biological targets, which could pave the way for new treatments in areas such as oncology and neurology.

One of the most compelling aspects of 3,3-difluoro-4-methylpyrrolidine hydrochloride is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have demonstrated its utility in constructing molecules with improved pharmacological profiles, including enhanced selectivity and reduced off-target effects. For instance, derivatives of this compound have shown promise in preclinical trials as kinase inhibitors, where the fluorine atoms contribute to stronger binding interactions with protein targets. This underscores the importance of fluorinated pyrrolidines as building blocks in modern drug discovery.

The pharmaceutical industry has been increasingly interested in fluorinated heterocycles due to their demonstrated efficacy in improving drug-like properties. 3,3-Difluoro-4-methylpyrrolidine hydrochloride exemplifies this trend, as it combines structural features that are both synthetically accessible and biologically relevant. Its application extends beyond simple intermediates; it serves as a platform for exploring novel chemical space that may yield breakthrough therapeutics. The compound's stability under various conditions further enhances its appeal for industrial-scale synthesis and formulation development.

In academic research, 3,3-difluoro-4-methylpyrrolidine hydrochloride has been employed in mechanistic studies to understand how fluorine substitution affects molecular interactions. These investigations not only contribute to fundamental chemical knowledge but also provide insights into optimizing drug candidates for better clinical outcomes. For example, computational modeling has revealed how the electron-withdrawing nature of fluorine influences electronic distributions within the molecule, which can be harnessed to fine-tune pharmacological activity.

The synthesis of 3,3-difluoro-4-methylpyrrolidine hydrochloride involves multi-step organic transformations that highlight advancements in synthetic methodologies. Techniques such as cross-coupling reactions and metal-catalyzed fluorination have enabled the efficient construction of this compound and its analogs. These synthetic strategies are not only elegant from a chemical perspective but also scalable for industrial production. The development of robust synthetic routes ensures that researchers worldwide can access this valuable building block without significant hurdles.

From a medicinal chemistry standpoint, 3,3-difluoro-4-methylpyrrolidine hydrochloride represents an excellent example of how structural modifications can lead to improved therapeutic efficacy. Its incorporation into drug candidates has resulted in compounds with enhanced potency and reduced toxicity profiles. This aligns with current trends toward precision medicine, where tailored molecular designs address specific disease mechanisms more effectively than traditional therapeutics.

The regulatory landscape for fluorinated compounds has evolved alongside advancements in synthetic chemistry and toxicology. As such, 3,3-difluoro-4-methylpyrrolidine hydrochloride benefits from a comprehensive understanding of its safety profile, which is crucial for advancing it through clinical trials and eventual market approval. Preclinical data indicate that this compound exhibits moderate solubility and bioavailability while maintaining low systemic toxicity—a desirable combination for any potential therapeutic agent.

Looking ahead, the future applications of 3,3-difluoro-4-methylpyrrolidine hydrochloride are likely to expand as new research emerges from both academic laboratories and pharmaceutical companies. Its versatility as a scaffold suggests that it will continue to play a pivotal role in developing next-generation drugs targeting complex diseases such as cancer and neurodegenerative disorders. The ongoing exploration of its derivatives promises further insights into how structural features influence biological activity—a cornerstone of rational drug design.